Cas no 2138244-89-8 (Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl)-)

• Product Name: Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl)-
• CAS No: 2138244-89-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5258843
• Update Time: 2025-08-05

Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl)-

• Inchi： 1S/C12H20N2O2/c15-11(10-1-6-16-7-10)14-8-12(9-14)2-4-13-5-3-12/h10,13H,1-9H2
• InChI Key： UEAUVUQTDZFDMH-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCNCC2)C1)(C1CCOC1)=O

Additional information on Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl)-

Introduction to Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl) and Its Significance in Modern Chemical Research

Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl), is a fascinating compound with a complex molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2138244-89-8, represents a unique class of spirocyclic molecules that exhibit intriguing pharmacological properties. The spirocyclic core, characterized by the fusion of two heterocyclic rings, contributes to the compound's distinct chemical and biological characteristics, making it a subject of intense study for potential therapeutic applications.

The molecular architecture of Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl) is a testament to the ingenuity of synthetic organic chemistry. The presence of a diazaspiro[3.5]nonane scaffold combined with a tetrahydrofuran moiety creates a rigid yet flexible framework that can interact with biological targets in novel ways. This structural complexity has led to its exploration as a potential scaffold for developing new drugs that can modulate various biological pathways.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The diazaspiro[3.5]nonane core is particularly noteworthy because it can adopt multiple conformations, which can be exploited to optimize interactions with proteins and other biomolecules. This conformational flexibility makes it an attractive candidate for drug discovery efforts aimed at developing small-molecule inhibitors or agonists.

One of the most compelling aspects of Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl) is its potential as a lead compound for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify the molecular structure while retaining or enhancing its pharmacological activity. These efforts have led to the development of libraries of related compounds that can be screened for biological activity using high-throughput screening (HTS) technologies.

The tetrahydrofuran ring in the molecule adds another layer of complexity and functionality. This moiety can participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. Additionally, the presence of a methanone group provides a site for further functionalization, allowing chemists to introduce diverse substituents that can fine-tune the compound's properties.

Recent studies have highlighted the importance of understanding the three-dimensional structure of spirocyclic compounds in order to predict their biological activity accurately. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to model the conformational landscape of these molecules. These computational approaches have provided valuable insights into how the structural features of Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl) influence its interactions with biological targets.

The pharmacological profile of this compound has been investigated in several preclinical studies. Initial findings suggest that it may have potential applications in treating neurological disorders due to its ability to interact with specific neurotransmitter receptors. The precise mechanism of action remains under investigation, but preliminary data indicate that it may modulate receptor activity through allosteric binding or by competing with endogenous ligands.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that spirocyclic compounds can inhibit key inflammatory pathways by targeting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The unique structure of Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl) may make it an effective inhibitor of these pathways without causing significant side effects.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the complex spirocyclic core efficiently.

The availability of synthetic routes has enabled researchers to produce sufficient quantities of Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl) for detailed biological studies. This has facilitated collaborations between chemists and biologists who are working together to elucidate its mechanism of action and explore its therapeutic potential.

In conclusion, Methanone, 2,7-diazaspiro[3.5]non-2-yl(tetrahydro-3-furanyl), is a remarkable compound with a complex structure that holds great promise for future drug development efforts. Its unique molecular features make it an attractive candidate for further exploration as a lead compound in medicinal chemistry programs aimed at treating various diseases.